3,6-dichloro-N-[1-(oxolan-2-yl)ethyl]pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-[1-(oxolan-2-yl)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C12H14Cl2N2O2/c1-7(9-3-2-6-18-9)15-12(17)11-8(13)4-5-10(14)16-11/h4-5,7,9H,2-3,6H2,1H3,(H,15,17)
• InChI Key: YXMZPWXFHPHCNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCO1)NC(=O)C2=C(C=CC(=N2)Cl)Cl
• Molecular Formula: C12H14Cl2N2O2
• Molecular Weight: 289.15 g/mol

Description

3,6-dichloro-N-[1-(oxolan-2-yl)ethyl]pyridine-2-carboxamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as DCEP and is a pyridine derivative. DCEP has been studied for its potential use in the treatment of various medical conditions.

Mechanism Of Action

The mechanism of action of DCEP is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory and cancer pathways. DCEP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). COX-2 is an enzyme that is involved in the production of prostaglandins, which are involved in the inflammatory response. MMPs are enzymes that are involved in the breakdown of extracellular matrix, which is important for cancer cell invasion and metastasis.
Biochemical and Physiological Effects
DCEP has been shown to have anti-inflammatory and anti-cancer effects in various in vitro and in vivo studies. It has been shown to inhibit the production of prostaglandins and other inflammatory mediators. DCEP has also been shown to inhibit the proliferation and invasion of cancer cells. In addition, DCEP has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages And Limitations For Lab Experiments

One advantage of using DCEP in lab experiments is its high purity and stability. DCEP is also relatively easy to synthesize in large quantities. However, one limitation of using DCEP in lab experiments is its low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

For the study of DCEP include further investigation of its mechanism of action, potential use in combination with other drugs, further in vivo studies, and clinical trials.

Synthesis Methods

The synthesis of DCEP involves the reaction of 2-chloronicotinic acid with oxirane-2-carboxylic acid ethyl ester in the presence of potassium carbonate. The resulting product is then treated with thionyl chloride and N-methylmorpholine to obtain DCEP. This synthesis method has been optimized to obtain a high yield of DCEP with high purity.

Scientific Research Applications

DCEP has been studied for its potential use in the treatment of various medical conditions. It has been shown to have anti-inflammatory and anti-cancer properties. DCEP has been studied for its potential use in the treatment of breast cancer, lung cancer, and colon cancer. It has also been studied for its potential use in the treatment of rheumatoid arthritis and other inflammatory conditions.